5-ethyl-N-[3-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[3-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H17N3O3S2/c1-3-14-7-10-17(24-14)25(21,22)20-13-6-4-5-12(11-13)15-8-9-16(23-2)19-18-15/h4-11,20H,3H2,1-2H3
• InChI Key: BILSEVNKXHOIMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)OC
• Molecular Formula: C17H17N3O3S2
• Molecular Weight: 375.5 g/mol

Description

The compound “5-ethyl-N-[3-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-sulfonamide” is related to Relugolix, a potent, orally active, nonpeptidic gonadotropin-releasing hormone (GnRH) antagonist. It’s worth noting that Relugolix is used in the treatment of prostate cancer in men and uterine fibroids in women.

Mechanism of Action

Target of action

The compound contains a thiophene ring, which is a common motif in many biologically active compounds. Thiophene derivatives are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The exact target would depend on the specific functional groups present in the compound.

Biochemical pathways

Without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Given the wide range of activities associated with thiophene derivatives, it’s likely that multiple pathways could be involved .

Advantages and Limitations for Lab Experiments

The advantages of using 5-ethyl-N-[3-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-sulfonamide in lab experiments include its high potency and selectivity towards target enzymes. However, its limitations include its poor solubility in water and the need for specialized equipment and expertise for its synthesis.

Future Directions

Future research on 5-ethyl-N-[3-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-sulfonamide could focus on the development of more efficient synthesis methods and the optimization of its pharmacological properties. It could also be studied for its potential use in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further studies could investigate its potential as a diagnostic tool for the early detection of various diseases.

Synthesis Methods

The synthesis of 5-ethyl-N-[3-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-sulfonamide involves the reaction of 6-methoxypyridazine-3-amine with 3-bromoanisole in the presence of a palladium catalyst. The resulting intermediate is then subjected to a Suzuki coupling reaction with 5-ethylthiophene-2-boronic acid, followed by sulfonamide formation to yield the final product.

Scientific Research Applications

5-ethyl-N-[3-(6-methoxypyridazin-3-yl)phenyl]thiophene-2-sulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, aldose reductase, and matrix metalloproteinases. These enzymes play a crucial role in various physiological processes and are implicated in several diseases, including cancer, diabetes, and Alzheimer's disease.